Cas no 30653-05-5 (Phenol,2,2'-methylenebis[6-(2H-benzotriazol-2-yl)-4-methyl-)

• Product Name: Phenol,2,2'-methylenebis[6-(2H-benzotriazol-2-yl)-4-methyl-
• CAS No: 30653-05-5
• MF: C₂₇H₂₂N₆O₂
• MW: 462.502584934235
• CID: 297926
• PubChem ID: 9825602
• Update Time: 2025-04-19

Phenol,2,2'-methylenebis[6-(2H-benzotriazol-2-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(benzotriazol-2-yl)-6-[[3-(benzotriazol-2-yl)-2-hydroxy-5-methylphenyl]methyl]-4-methylphenol
• 2,2'-Dihydroxy-3,3'-bis(2-benzotriazolyl)-5,5'-dimethyldiphenylmethane
• 2,2'-Methylenebis(4-methyl-6-benzotriazolylphenol)
• 2,2'-Methylenebis[4-methyl-6-(2H-benzotriazol-2-yl)phenol]
• 2,2'-Methylenebis[6-(2-benzotriazolyl)-p-cresol]
• Bis[2-hydroxy-5-methyl-3(2H)-benzotriazol-2-yl]methane
• Bis[3-(2H-benzotriazol-2-yl)-2-hydroxy-5-methylphenyl]methane
• Mixxim BB 200
• 2,2'-Methylenebis[6-(2H-benzotriazol-2-yl)-4-methylphenol]
• SCHEMBL258759
• DTXSID00431370
• BIS-[2-HYDROXY-5-METHYL-3-(BENZOTRIAZOL-2-YL)-PHENYL]-METHANE
• 30653-05-5
• Phenol,2,2'-methylenebis[6-(2H-benzotriazol-2-yl)-4-methyl-

• Inchi： 1S/C27H22N6O2/c1-16-11-18(26(34)24(13-16)32-28-20-7-3-4-8-21(20)29-32)15-19-12-17(2)14-25(27(19)35)33-30-22-9-5-6-10-23(22)31-33/h3-14,34-35H,15H2,1-2H3
• InChI Key： ZDXCWZKQDWCCMJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1CC1C=C(C)C=C(C=1O)N1N=C2C=CC=CC2=N1)N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 462.18042397g/mol
• Monoisotopic Mass: 462.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 102Ų